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Compound of Interest

Compound Name: 2,2'-Dibromo-5,5'-dinitrobiphenyl

Cat. No.: B1355337 Get Quote

Technical Guide: 2,2'-Dibromo-5,5'-
dinitrobiphenyl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2'-Dibromo-5,5'-
dinitrobiphenyl, a halogenated nitroaromatic compound. The information is intended for

professionals in research and development, particularly those in the fields of organic synthesis

and medicinal chemistry.

Compound Identification and Properties
2,2'-Dibromo-5,5'-dinitrobiphenyl is a biphenyl core functionalized with bromine and nitro

groups at specific positions. The presence of both electron-withdrawing nitro groups and

reactive bromine atoms makes it a potentially useful intermediate in organic synthesis.

Table 1: Physicochemical Properties of 2,2'-Dibromo-5,5'-dinitrobiphenyl
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Property Value Source

CAS Number 52026-22-9 [1]

Molecular Formula C₁₂H₆Br₂N₂O₄ [1]

Molecular Weight 402.00 g/mol Inferred

Appearance Likely a yellow to brown solid Inferred

Commercial Availability
2,2'-Dibromo-5,5'-dinitrobiphenyl is available from a limited number of specialized chemical

suppliers. Researchers should inquire directly with these vendors for current stock, purity, and

pricing information.

Table 2: Commercial Suppliers of 2,2'-Dibromo-5,5'-dinitrobiphenyl

Supplier Product Code/CAS No. Notes

A2B Chem AZ14787 CAS: 52026-22-9[1]

Hubei Changfu Chemical Co.,

Ltd.
52026-22-9 Audited Supplier

Synthesis Methodology: Proposed Experimental
Protocol
While a specific, peer-reviewed synthesis protocol for 2,2'-Dibromo-5,5'-dinitrobiphenyl is not

readily available in the surveyed literature, a plausible route is via an Ullmann coupling

reaction. This method is well-established for the synthesis of symmetric biaryls, including

structurally similar dinitrobiphenyls.[2][3] The following is a detailed, hypothetical protocol

based on established procedures for analogous compounds.[4][5]

Reaction Scheme:
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Reactants Reaction Conditions

Products

1-Bromo-2-chloro-5-nitrobenzene

Ullmann Coupling
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Copper Bronze Solvent (e.g., DMF or Sand) High Temperature (e.g., 200-225°C)

2,2'-Dibromo-5,5'-dinitrobiphenyl Copper Halides

Crude Product Mixture

Purification
(Recrystallization)
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Caption: Proposed synthetic workflow for 2,2'-Dibromo-5,5'-dinitrobiphenyl.

Materials and Reagents:

1-Bromo-2-chloro-5-nitrobenzene (Starting Material)

Copper bronze, activated

High-boiling solvent (e.g., Dimethylformamide - DMF) or sand

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1355337?utm_src=pdf-body-img
https://www.benchchem.com/product/b1355337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethanol (for recrystallization)

Activated carbon (e.g., Norit)

Hydrochloric acid

Acetone

Standard laboratory glassware for high-temperature reactions, including a round-bottom

flask, mechanical stirrer, and condenser.

Experimental Procedure:

Activation of Copper Bronze (Optional but Recommended): To improve the consistency of

the Ullmann reaction, it is advisable to activate the copper bronze.[4] This can be achieved

by stirring the copper bronze in a 2% solution of iodine in acetone for 5-10 minutes. The

activated copper is then filtered, washed with a 1:1 solution of concentrated hydrochloric acid

in acetone to remove copper iodide, and finally washed with acetone and dried.[4]

Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a condenser,

add the starting material, 1-bromo-2-chloro-5-nitrobenzene, and an equal or greater weight

of sand (if performing a solvent-free reaction) or an appropriate volume of DMF.

Ullmann Coupling: Heat the mixture to a high temperature, typically in the range of 215-

225°C, using an oil bath.[4] Slowly add the activated copper bronze to the heated and stirred

mixture over a period of about one hour.

Reaction Monitoring: Maintain the reaction temperature and continue stirring for an additional

1.5 to 2 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up and Isolation:

If the reaction is performed with sand, the hot mixture can be poured into a beaker

containing more sand and stirred to form small clumps, which are then broken up after

cooling.[4]
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The product is then extracted from the solid mixture by boiling with multiple portions of

ethanol.[4]

If DMF is used as a solvent, the reaction mixture is cooled, and the product is precipitated

by the addition of water.

Purification:

The crude product obtained from the ethanol extracts or precipitation is collected by

filtration.

For further purification, the crude solid is dissolved in hot ethanol, treated with activated

carbon to remove colored impurities, and filtered while hot.[4]

The filtrate is then cooled in an ice bath to induce crystallization of the purified 2,2'-
Dibromo-5,5'-dinitrobiphenyl.

The crystals are collected by filtration, washed with cold ethanol, and dried. A second crop

of crystals may be obtained by concentrating the mother liquor.

Applications and Role in Research and
Development
Information regarding the direct application of 2,2'-Dibromo-5,5'-dinitrobiphenyl in drug

development or its involvement in specific biological signaling pathways is currently limited in

publicly available scientific literature.

Its primary known utility is as a chemical intermediate. For instance, it has been identified as an

intermediate in the synthesis of PBB 52, a type of polybrominated biphenyl. The presence of

nitro and bromo functionalities suggests its potential as a precursor for the synthesis of more

complex molecules through reactions such as:

Reduction of the nitro groups to form the corresponding diamine, which can then be used in

the synthesis of heterocyclic compounds.

Cross-coupling reactions (e.g., Suzuki, Stille) at the C-Br positions to introduce new carbon-

carbon bonds.
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Conclusion
2,2'-Dibromo-5,5'-dinitrobiphenyl is a specialized chemical intermediate with potential

applications in organic synthesis. While its direct biological activity is not well-documented, its

structure provides a platform for the synthesis of more complex molecules. The proposed

Ullmann coupling protocol offers a viable route for its laboratory-scale preparation. Further

research is needed to explore the full potential of this compound and its derivatives in

medicinal chemistry and materials science.
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Caption: Potential synthetic pathways originating from 2,2'-Dibromo-5,5'-dinitrobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial suppliers of 2,2'-Dibromo-5,5'-
dinitrobiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355337#commercial-suppliers-of-2-2-dibromo-5-5-
dinitrobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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